Cas no 1803760-37-3 (Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate)
Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate
-
- Inchi: 1S/C14H17BrO4/c1-3-19-13(16)7-6-10-8-11(14(17)18-2)4-5-12(10)9-15/h4-5,8H,3,6-7,9H2,1-2H3
- InChI Key: DRPCAXSOEYKFAS-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(=O)OC)=CC=1CCC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 306
- XLogP3: 2.8
- Topological Polar Surface Area: 52.6
Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015361-250mg |
Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate |
1803760-37-3 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015015361-500mg |
Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate |
1803760-37-3 | 97% | 500mg |
823.15 USD | 2021-06-18 | |
| Alichem | A015015361-1g |
Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate |
1803760-37-3 | 97% | 1g |
1,445.30 USD | 2021-06-18 |
Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate
Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1803760-37-3): A Comprehensive Overview
Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate, identified by its CAS number 1803760-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex structural features, presents a unique set of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromomethyl and ethoxy groups, along with the benzoate moiety, contributes to its versatility in chemical transformations and functionalization, making it a promising candidate for further exploration in drug discovery and development.
The structural composition of Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate is intricately designed to facilitate various synthetic pathways. The bromomethyl group (-CH₂Br) serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines, alcohols, and thiols. This reactivity is particularly useful in constructing more complex molecular architectures, including heterocyclic compounds and peptidomimetics. Additionally, the ethoxy group (-OCH₂CH₃) provides a stable ether linkage that can be further modified through oxidation or reduction reactions, offering additional synthetic flexibility.
In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from benzoic acid derivatives. Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate stands out as a key intermediate in this context due to its ability to undergo multiple transformations while retaining its core benzoate scaffold. This scaffold is well-known for its biological activity and has been extensively studied for its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders.
One of the most compelling aspects of Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate is its role in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, recent studies have highlighted its utility in generating inhibitors of kinases and other enzymes involved in cancer progression. The bromomethyl group allows for facile coupling with various biomolecules, enabling the creation of highly specific inhibitors that can modulate enzyme activity with high precision. This approach has been particularly effective in developing drugs that exhibit improved selectivity and reduced side effects compared to traditional chemotherapeutic agents.
The ethoxy group in Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. By introducing this group, chemists can influence factors such as solubility, metabolic stability, and distribution within the body. These properties are critical for ensuring that a drug reaches its target site effectively and remains active long enough to exert its therapeutic effect. The ability to fine-tune these parameters makes Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate an invaluable tool in medicinal chemistry.
In addition to its applications in drug development, Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate has found utility in materials science and agrochemical research. Its unique structural features make it suitable for synthesizing polymers with tailored properties, as well as for developing novel pesticides and herbicides. The benzoate moiety, known for its stability and resistance to degradation, ensures that these materials remain effective over extended periods.
The synthesis of Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the bromination of 4-hydroxybenzoic acid derivatives followed by etherification to introduce the ethoxy group. The final step involves esterification to yield the desired methyl benzoate derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity.
The chemical reactivity of Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate has also been explored in the context of green chemistry initiatives. Researchers have investigated alternative synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global trends toward sustainable chemical practices and highlight the compound's adaptability to evolving scientific standards.
The biological activity of derivatives synthesized from Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate has been extensively evaluated through preclinical studies. These studies have revealed promising results regarding their potential as therapeutic agents. For example, certain derivatives have demonstrated inhibitory effects on enzymes associated with neurodegenerative diseases, suggesting their potential use in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.
The future prospects for Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate are vast and multifaceted. As research continues to uncover new applications and synthetic methodologies, this compound is expected to play an increasingly important role in pharmaceutical innovation. Its versatility as an intermediate makes it a cornerstone for developing next-generation drugs that address unmet medical needs across various therapeutic areas.
1803760-37-3 (Methyl 4-(bromomethyl)-3-(3-ethoxy-3-oxopropyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)